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Compound of Interest

Compound Name: 2-Hydrazino-4-methylpyridine

Cat. No.: B1357133

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety, handling, and potential
applications of 2-Hydrazino-4-methylpyridine. This document is intended for professionals in
research, scientific, and drug development fields who may work with this compound. It
consolidates critical safety data, outlines detailed experimental protocols for its synthesis, and
explores its relevance in medicinal chemistry. The guide emphasizes safe laboratory practices
through clearly structured data, detailed procedures, and visual diagrams to ensure user safety
and experimental success.

Chemical Identification and Properties

2-Hydrazino-4-methylpyridine is a pyridine derivative with a hydrazine substituent. Its
reactivity, particularly the nucleophilicity of the hydrazine group, makes it a valuable
intermediate in the synthesis of various heterocyclic compounds with potential biological
activity.
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Property Value Source

CAS Number 4931-00-4 [1]

Molecular Formula CeHoNs3 [1]

Molecular Weight 123.16 g/mol [1]
Very Dark Orange to Very Dark

Appearance _ (2]
Brown Solid

Melting Point 74 °C [2]

Boiling Point 88-89 °C at 0.02 Torr [2]

- DMSO (Slightly), Methanol

Solubility ) [2]
(Slightly)

pKa 9.85 + 0.70 (Predicted) [2]

Safety and Hazard Information

2-Hydrazino-4-methylpyridine is a hazardous chemical that requires careful handling to

minimize exposure. The following tables summarize the key hazard classifications and

precautionary measures based on available safety data sheets for the compound and its close

analogs.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3
vapour.
Acute toxicity, Oral 4 H302: Harmful if swallowed.
o H311: Toxic in contact with
Acute toxicity, Dermal 3 ]
skin.
Acute toxicity, Inhalation 4 H332: Harmful if inhaled.
Skin irritation 2 H315: Causes skin irritation.
) S H319: Causes serious eye
Serious eye irritation 2A

irritation.

Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation.
system)

Personal Protective Equipment (PPE) and Handling

Proper personal protective equipment and adherence to safe handling protocols are mandatory
when working with 2-Hydrazino-4-methylpyridine.
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Exposure Route

Recommended PPE

Handling Procedure

Use only in a well-ventilated
area, preferably under a
chemical fume hood. If

vapors/aerosols are

Avoid breathing dust, fume,

Inhalation
generated, a NIOSH/MSHA or gas, mist, vapors, or spray.
European Standard EN 149
approved respirator is
required.[3][4]
Wear appropriate protective Avoid contact with skin. Wash
Skin gloves and flame-retardant thoroughly after handling.
antistatic protective clothing to Immediately change
prevent skin exposure.[3] contaminated clothing.[3]
Wear chemical safety goggles
and/or a face shield
conforming to OSHA's eye and
Eyes ) ] ] Avoid contact with eyes.[5]
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[3]
Ingestion ] Do not eat, drink, or smoke

when using this product.

Storage and Disposal
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Aspect Recommendation
Keep container tightly closed in a dry and well-
ventilated place. Store locked up in an inert
Storage atmosphere. Keep away from heat, sparks,

open flames, and hot surfaces. Recommended

storage in a freezer under -20°C.[2][3]

Incompatible Materials

Strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[3]

Disposal

Dispose of contents/container to an approved
waste disposal plant in accordance with local,

regional, national, and international regulations.

[3]

First Aid Measures
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Exposure First Aid Procedure

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a

Inhalation POISON CENTER or doctor/physician if you
feel unwell. If not breathing, give artificial

respiration.[3]

Wash off immediately with plenty of soap and
water for at least 15 minutes. Take off

Skin Contact contaminated clothing and wash it before reuse.
If skin irritation occurs, get medical

advice/attention.[3]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.[3]

Do NOT induce vomiting. Rinse mouth.
Ingestion Immediately call a POISON CENTER or
doctor/physician.[3][4]

Experimental Protocols
Synthesis of 2-Hydrazino-4-methylpyridine

The following protocol describes the synthesis of 2-Hydrazino-4-methylpyridine from 2-fluoro-
4-methylpyridine.[2]

Materials:
e 2-Fluoro-4-methylpyridine (3.3 g, 30.0 mmol)
e Hydrazine hydrate (14.6 ml, 15.0 g, 300 mmol)

» Ethylene glycol monoethyl ether (40 ml)
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o Water (100 ml)

o Ethyl acetate (3 x 100 ml)

e Anhydrous sodium sulfate

Procedure:

 Dissolve 3.3 g (30.0 mmol) of 2-fluoro-4-methylpyridine in 40 ml of ethylene glycol monoethyl
ether.

e Slowly add 14.6 ml (15.0 g, 300 mmol) of hydrazine hydrate to the solution.

e Heat the reaction mixture to boiling (oil bath temperature maintained at 150°C) and stir
continuously for 16 hours.

o After the reaction is complete, concentrate the solution using a rotary evaporator.

¢ Dissolve the concentrated residue in 100 ml of water.

o Extract the aqueous solution with ethyl acetate (3 x 100 ml).

o Combine the organic phases and dry with anhydrous sodium sulfate.

¢ Filter the solution and concentrate the filtrate.

Dry the resulting crude product under reduced pressure to yield the target compound.

Expected Yield: 1.90 g (51%)

Role in Drug Development and Medicinal Chemistry

Hydrazine and hydrazone derivatives are recognized for their wide range of biological activities,
making them important scaffolds in drug discovery.[6] These activities include antimicrobial,
anticonvulsant, anti-inflammatory, and anticancer properties.[6]

2-Hydrazino-4-methylpyridine and its derivatives have been investigated for various
therapeutic applications:
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e Anticancer Agents: The hydrazone moiety is utilized in the design of anti-tumor drugs.[7] For
instance, 2,4-diarylaminopyrimidine hydrazones have been synthesized and evaluated as
potent anti-thyroid cancer agents that inhibit Focal Adhesion Kinase (FAK).[7]

» Antidiabetic Agents: Hydrazine-clubbed thiazoles have shown potential as antidiabetic
agents through the inhibition of a-glucosidase and a-amylase.[8]

o Antimicrobial Activity: Hydrazone derivatives have demonstrated broad-spectrum
antimicrobial activity.[9]

o Synthesis of Bioactive Molecules: 2-Hydrazino-4-methylpyridine hydrochloride serves as a
building block for creating various biologically active pyridine derivatives, including
compounds with anti-inflammatory properties.[10]

Visualizations

Safe Handling Workflow for 2-Hydrazino-4-
methylpyridine
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Safe Handling Workflow for 2-Hydrazino-4-methylpyridine
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Caption: Workflow for the safe handling of 2-Hydrazino-4-methylpyridine.
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Experimental Workflow for the Synthesis of 2-Hydrazino-
4-methylpyridine
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Caption: Experimental workflow for the synthesis of 2-Hydrazino-4-methylpyridine.
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Caption: Generalized pathway of FAK inhibition by hydrazone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Hydrazino-4-methylpyridine: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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